Cas no 125814-23-5 (3-Oxazolidinecarboxylicacid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S)-)
3-Oxazolidinecarboxylicacid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxazolidinecarboxylicacid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S)-
- (S)-benzyl 4-methyl-2,5-dioxooxazolidine-3-carboxylate
- Z-Ala-NCA
- Z-L-Alanine N-carboxyanhydride
- CBZ-L-ALANINE N-CARBOXYANHYDRIDE
- Z-ALANINE NCA
- Z-L-AlanineN-carboxyanhydride Z-L-AlanineN-carboxyanhydrid
- (S)-3-Benzyloxycarbonyl-4-methyl-2,5-oxazolidinedione
- Benzyl (S)-4-methyl-2,5-dioxo-1,3-oxazolidine-3-carboxylate
- Benzyl (4S)-4-methyl-2,5-dioxo-1,3-oxazolidine-3-carboxylate
- AKOS015911651
- MFCD00274008
- Phenylmethyl (4S)-4-methyl-2,5-dioxo-3-oxazolidinecarboxylate
- DTXSID401182138
- FD21019
- SCHEMBL1642184
- CS-0212816
- 125814-23-5
- benzyl(4s)-4-methyl-2,5-dioxo-1,3-oxazolidine-3-carboxylate
- (S)-Benzyl4-methyl-2,5-dioxooxazolidine-3-carboxylate
- PSOXFYKJSWSUAG-QMMMGPOBSA-N
- AS-48936
-
- MDL: MFCD00274008
- Inchi: 1S/C12H11NO5/c1-8-10(14)18-12(16)13(8)11(15)17-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3/t8-/m0/s1
- InChI Key: PSOXFYKJSWSUAG-QMMMGPOBSA-N
- SMILES: O1C(N(C(=O)OCC2C=CC=CC=2)[C@H](C1=O)C)=O
Computed Properties
- Exact Mass: 249.06400
- Monoisotopic Mass: 249.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 101-104 ºC
- Boiling Point: 346.6±35.0 °C at 760 mmHg
- Flash Point: 163.4±25.9 °C
- Solubility: Very slightly soluble (0.87 g/l) (25 º C),
- PSA: 72.91000
- LogP: 1.62840
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-Oxazolidinecarboxylicacid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S)- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Oxazolidinecarboxylicacid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB446710-250 mg |
(S)-Benzyl 4-methyl-2,5-dioxooxazolidine-3-carboxylate, 95%; . |
125814-23-5 | 95% | 250MG |
€198.10 | 2023-07-18 | |
| abcr | AB446710-1 g |
(S)-Benzyl 4-methyl-2,5-dioxooxazolidine-3-carboxylate, 95%; . |
125814-23-5 | 95% | 1g |
€419.80 | 2023-07-18 | |
| abcr | AB446710-5 g |
(S)-Benzyl 4-methyl-2,5-dioxooxazolidine-3-carboxylate, 95%; . |
125814-23-5 | 95% | 5g |
€1,152.20 | 2023-07-18 | |
| abcr | AB446710-250mg |
(S)-Benzyl 4-methyl-2,5-dioxooxazolidine-3-carboxylate, 95%; . |
125814-23-5 | 95% | 250mg |
€195.60 | 2025-02-18 | |
| abcr | AB446710-1g |
(S)-Benzyl 4-methyl-2,5-dioxooxazolidine-3-carboxylate, 95%; . |
125814-23-5 | 95% | 1g |
€467.70 | 2025-02-18 | |
| abcr | AB446710-5g |
(S)-Benzyl 4-methyl-2,5-dioxooxazolidine-3-carboxylate, 95%; . |
125814-23-5 | 95% | 5g |
€1216.70 | 2025-02-18 | |
| A2B Chem LLC | AE37351-250mg |
Z-L-Alanine n-carboxyanhydride |
125814-23-5 | 97% | 250mg |
$117.00 | 2024-04-20 | |
| A2B Chem LLC | AE37351-1g |
Z-L-Alanine n-carboxyanhydride |
125814-23-5 | 97% | 1g |
$256.00 | 2024-04-20 | |
| A2B Chem LLC | AE37351-5g |
Z-L-Alanine n-carboxyanhydride |
125814-23-5 | 97% | 5g |
$719.00 | 2024-04-20 | |
| Ambeed | A476281-5g |
(S)-Benzyl 4-methyl-2,5-dioxooxazolidine-3-carboxylate |
125814-23-5 | 98% | 5g |
$689.0 | 2024-04-25 |
3-Oxazolidinecarboxylicacid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S)- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-Oxazolidinecarboxylicacid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S)-
Introduction to 3-Oxazolidinecarboxylic acid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S) and Its Significance in Modern Chemical Biology
The compound with the CAS number 125814-23-5, identified as 3-Oxazolidinecarboxylic acid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S), represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their structural complexity and potential biological activities. The presence of a 4S configuration at the oxazolidine ring underscores its stereochemical specificity, which is a critical factor in determining its interactions with biological targets.
Recent advancements in the field of medicinal chemistry have highlighted the importance of oxazolidine derivatives in drug discovery. These structures often serve as scaffolds for developing novel therapeutic agents due to their ability to mimic natural biomolecules and exhibit high binding affinity. The specific arrangement of functional groups in 3-Oxazolidinecarboxylic acid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S), including the 4-methyl-2,5-dioxo-phenylmethyl ester moiety, contributes to its unique chemical properties and reactivity. This makes it a valuable candidate for further investigation in various biochemical pathways.
In the context of contemporary research, this compound has been explored for its potential applications in modulating enzyme activity and inhibiting pathogenic processes. For instance, studies have indicated that oxazolidine derivatives can interfere with bacterial cell wall synthesis by inhibiting key enzymes such as penicillin-binding proteins. The stereochemistry of the (4S)-configuration is particularly noteworthy, as it has been shown to enhance binding efficacy and selectivity when interacting with biological macromolecules. This aspect has been leveraged in the design of novel antibiotics and anti-inflammatory agents.
The phenylmethyl ester group in the molecule adds another layer of complexity, influencing both its solubility and metabolic stability. This feature is particularly relevant in drug development, where pharmacokinetic properties are critical for therapeutic efficacy. Researchers have utilized computational modeling and high-throughput screening techniques to evaluate the interactions of this compound with various biological targets. These efforts have revealed promising leads for treating conditions such as infections and inflammatory disorders.
Moreover, the structural motifs present in 3-Oxazolidinecarboxylic acid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S) align well with emerging trends in drug design, such as fragment-based drug discovery and structure-based ligand design. The ability to fine-tune its chemical structure while maintaining stereochemical integrity has opened new avenues for developing next-generation therapeutics. Collaborative efforts between synthetic chemists and biochemists have led to innovative strategies for optimizing this compound's pharmacological profile.
One particularly intriguing aspect of this compound is its potential role in modulating signaling pathways associated with diseases like cancer and neurodegeneration. Preclinical studies have suggested that oxazolidine derivatives can interact with key regulatory proteins involved in cell proliferation and survival. The specific stereochemistry of the (4S)-configuration appears to enhance these interactions by improving binding affinity and reducing off-target effects. These findings have prompted further investigation into its therapeutic potential.
The synthesis of 3-Oxazolidinecarboxylic acid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S) presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical purity throughout the synthetic process underscores the importance of advanced catalytic methods and chiral auxiliary techniques. Recent developments in asymmetric synthesis have enabled more efficient production of enantiomerically pure compounds like this one. These advancements are not only crucial for academic research but also for industrial-scale production of pharmaceuticals.
From a regulatory perspective, ensuring the quality and consistency of such compounds is paramount. Good Manufacturing Practices (GMP) are rigorously followed to guarantee that these materials meet the highest standards for safety and efficacy. This includes thorough characterization using spectroscopic techniques such as NMR spectroscopy and mass spectrometry. The accurate identification of functional groups and stereochemistry is essential for compliance with international regulatory standards.
The broader impact of this research extends beyond individual compounds to the development of novel methodologies for drug discovery. High-resolution structural data obtained from X-ray crystallography and computational modeling provide critical insights into molecular interactions at an atomic level. These insights are invaluable for designing molecules that can precisely target biological pathways without unintended consequences.
In conclusion,3-Oxazolidinecarboxylic acid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S) represents a significant advancement in chemical biology with far-reaching implications for medicine and biotechnology. Its unique structural features make it a promising candidate for further exploration in therapeutic applications. As research continues to uncover new biological functions and synthetic strategies,this compound is poised to play a pivotal role in shaping future treatments for various diseases.
125814-23-5 (3-Oxazolidinecarboxylicacid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)